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Compound of Interest

Compound Name: AI-10-104

Cat. No.: B15138206 Get Quote

For Immediate Implementation: A Guide for Researchers, Scientists, and Drug Development

Professionals

This document provides crucial safety and logistical information for the handling and disposal

of AI-10-104, a potent RUNX inhibitor. Adherence to these guidelines is essential to ensure

personnel safety and prevent contamination. AI-10-104 has demonstrated significant biological

activity, including sedative effects and potential lethality at high doses in animal studies,

necessitating stringent safety protocols.

Personal Protective Equipment (PPE) Summary
A comprehensive risk assessment should be conducted for all planned work with AI-10-104.

The following table summarizes the minimum required PPE for key laboratory operations.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Receiving &

Storage

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not generally

required

Weighing (Solid)
Chemical splash

goggles

Double-gloving

with nitrile gloves

Disposable solid-

front gown with

tight-fitting cuffs

NIOSH-approved

N95 or higher

respirator

Dissolution (in

solvent)

Chemical splash

goggles

Double-gloving

with nitrile gloves

Disposable solid-

front gown with

tight-fitting cuffs

Required if not in

a certified

chemical fume

hood

In Vitro

Experiments

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not generally

required if

handled in

solution

In Vivo

Experiments

Chemical splash

goggles

Double-gloving

with nitrile gloves

Disposable solid-

front gown with

tight-fitting cuffs

Required for

procedures with

potential for

aerosolization

Waste Disposal
Chemical splash

goggles
Nitrile gloves Laboratory coat

Required if

handling solid

waste outside of

a fume hood

Experimental Protocol: Safe Handling of AI-10-104
This protocol outlines the essential steps for safely handling AI-10-104 from receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store AI-10-104 in a designated, locked, and well-ventilated area, away from incompatible

materials.
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The storage temperature should be as recommended by the supplier, typically -20°C or

-80°C.

2. Weighing the Solid Compound:

Crucial: All weighing of solid AI-10-104 must be performed in a certified chemical fume hood

or a glove box to minimize inhalation exposure.

Don the appropriate PPE as specified in the table above.

Use dedicated weighing tools (spatulas, weigh paper).

Clean the balance and surrounding area with a suitable solvent (e.g., 70% ethanol) after

weighing.

3. Dissolution:

Perform all dissolution procedures within a certified chemical fume hood.

Add the solvent to the vial containing the pre-weighed AI-10-104 slowly to avoid splashing.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

4. Use in Experiments:

When handling solutions of AI-10-104, always wear the minimum required PPE.

Avoid the creation of aerosols.

For in vivo studies, administer the compound in a well-ventilated area and handle animal

waste as potentially contaminated.

5. Decontamination and Disposal:

All disposable materials that have come into contact with AI-10-104 (e.g., pipette tips, tubes,

gloves, gowns) must be disposed of as hazardous chemical waste.

Decontaminate all non-disposable equipment with an appropriate solvent.
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Follow all institutional and local regulations for hazardous waste disposal.

Workflow for Handling AI-10-104

Preparation

Compound Handling

Post-Handling

Conduct Risk Assessment

Don Appropriate PPE

Receive and Store Securely

Weigh Solid in Containment
(Fume Hood/Glove Box)

Dissolve in Fume Hood

Perform Experiment

Decontaminate Equipment

Dispose of Hazardous Waste

Doff PPE Correctly
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Click to download full resolution via product page

Caption: Workflow for the safe handling of AI-10-104.

To cite this document: BenchChem. [Essential Personal Protective Equipment (PPE) for
Handling AI-10-104]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138206#personal-protective-equipment-for-
handling-ai-10-104]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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